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Compound of Interest

Compound Name: 2-Phenyl-D5-ethyl isothiocyanate

Cat. No.: B12311603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Phenyl-D5-
ethyl isothiocyanate, a deuterated analog of phenethyl isothiocyanate (PEITC). While much
of the available toxicological and biological data pertains to the non-deuterated form, the
protocols and safety measures are directly applicable. The inclusion of deuterium atoms makes
this compound a valuable tool in metabolic and pharmacokinetic studies, allowing researchers
to trace its fate in biological systems.

Chemical and Physical Properties

2-Phenyl-D5-ethyl isothiocyanate is a liquid at room temperature.[1] Its properties are
summarized in the table below. Data for the non-deuterated analog, phenethyl isothiocyanate,
IS included for comparison.
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2-Phenyl-D5-ethyl . .
Property . . Phenethyl isothiocyanate
isothiocyanate

Phenethyl Isothiocyanate-D5 PEITC, 2-

Synonyms (phenyl-D5) Isothiocyanatoethylbenzene
CAS Number 912627-98-6[1] 2257-09-2[2]
Molecular Formula CoDsH4aNS CoHoNS
Molecular Weight 168.27 g/mol 163.24 g/mol
Physical State Liquid Liquid
Purity >98% >95% to 99%
Boiling Point Not available 139-140 °C/11 mmHg
Density Not available 1.094 g/mL at 25 °C
Refractive Index Not available n20/D 1.5888

Insoluble in water. Soluble in
Solubility Not available ethanol, DMSO, and dimethyl

formamide (approx. 30 mg/ml).

Store at room temperature.
Storage ] 2-8°C or -20°C.
Protect from moisture.

Safety and Hazard Information

2-Phenyl-D5-ethyl isothiocyanate is classified as a hazardous substance. The following
tables summarize the key hazard statements and precautionary measures.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.
) L H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction.
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation.

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure risk.
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Precaution

Description

Engineering Controls

Work in a well-ventilated area, preferably under

a chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles or glasses with

side-shields.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other impervious clothing.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge.

General Hygiene

Avoid contact with skin, eyes, and clothing. Do
not breathe vapors or mist. Wash hands

thoroughly after handling.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.
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Eire-Fighting Measures

Measure Description

o ] Use water spray, alcohol-resistant foam, dry
Extinguishing Media ) o
chemical, or carbon dioxide.

Hazardous Combustion Products Carbon oxides, nitrogen oxides, sulfur oxides.

o _ Wear self-contained breathing apparatus
Firefighter Protection )
(SCBA) and full protective gear.

Spills and Disposal
Procedure Description

Absorb with an inert material (e.g., sand,
Spill Cleanup vermiculite) and place in a suitable container for

disposal.

_ Dispose of waste in accordance with local,
Disposal )
state, and federal regulations.

Biological Activity and Experimental Protocols

Phenethyl isothiocyanate (PEITC), the non-deuterated form of this compound, is a well-studied
chemopreventive agent found in cruciferous vegetables. It is known to induce apoptosis and
inhibit cancer cell growth in various cancer models.

Apoptosis Induction in Cancer Cells

PEITC has been shown to induce apoptosis in various cancer cell lines, including cervical,
ovarian, and prostate cancer. The mechanism often involves the generation of reactive oxygen
species (ROS), activation of caspases, and modulation of the MAPK and PI3K/Akt signaling
pathways.

This protocol is a standard method to assess the cytotoxic effects of a compound on cancer
cells.
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Cell Seeding: Seed cancer cells (e.g., HeLa, OVCAR-3) in a 96-well plate at a density of 5 x
103 cells per well and incubate for 24 hours.

Treatment: Treat the cells with varying concentrations of 2-Phenyl-D5-ethyl isothiocyanate
(e.g., 0-30 uM) for 24 to 48 hours. A vehicle control (e.g., DMSO) should be included.

MTT Addition: Add 10 pL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at
37°C.

Formazan Solubilization: Add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control group.

This flow cytometry-based assay is used to quantify apoptosis.

Cell Treatment: Treat cells with the desired concentrations of 2-Phenyl-D5-ethyl
isothiocyanate for a specified time (e.g., 24 hours).

Cell Harvesting: Wash the cells with cold PBS.

Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and propidium
iodide (P1) according to the manufacturer's protocol.

Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable,
early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways

PEITC induces apoptosis through both intrinsic (mitochondrial) and extrinsic pathways. This

involves the activation of initiator caspases (caspase-8 and -9) and the executioner caspase-3.

It also modulates the expression of Bcl-2 family proteins, leading to the release of cytochrome c

from the mitochondria.
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Caption: PEITC-induced apoptosis signaling pathway.

PEITC has been shown to inhibit the mTORC1 signaling pathway, which is a key regulator of

cell growth and proliferation. This inhibition can be mediated through the activation of AMPK.
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Caption: Inhibition of the mTORCL1 signaling pathway by PEITC.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for phenethyl
isothiocyanate.

Cell Line Assay Endpoint Value Reference

OVCAR-3

) Cell Proliferation ICs0 23.2 uM
(Ovarian Cancer)

Huh7.5.1
(Hepatocellular MTT Assay ICso0 ~15-30 uM

Carcinoma)

KKU-M214
(Cholangiocarcin  Cytotoxicity ICs0 (24h) 2.99+£0.87 uM

oma)

Chang (Liver

Cytotoxicity ICs0 (24h) 3.46 £ 0.20 uM
Cells)

Conclusion

2-Phenyl-D5-ethyl isothiocyanate is a valuable research tool, particularly for studies involving
the metabolism and pharmacokinetics of isothiocyanates. Due to its hazardous nature, strict
adherence to safety protocols is mandatory. The biological activity of its non-deuterated analog,
PEITC, is well-documented, providing a strong foundation for its use in cancer research and
drug development. Researchers should consult the full Safety Data Sheet (SDS) before
handling this compound and ensure that all laboratory personnel are trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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